Cas no 61379-64-4 (4-Cyclopentylpiperazin-1-amine)

• Product Name: 4-Cyclopentylpiperazin-1-amine
• CAS No: 61379-64-4
• MF: C₉H₁₉N₃
• MW: 169.267261743546
• MDL: MFCD00190598
• CID: 57687
• PubChem ID: 1512485
• Update Time: 2025-07-17

4-Cyclopentylpiperazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentylpiperazin-1-amine
• 1-Amino-4-cyclopentylpiperazine
• NS00034664
• 61379-64-4
• 4-cyclopentyl-piperazin-1-ylamine
• EINECS 262-742-3
• W-105163
• QYHRIASMJNLWHJ-UHFFFAOYSA-N
• 1-Amino-4-cyclopentyl piperazine
• BS-49053
• SCHEMBL1675784
• 4-cyclopentyl-1-piperazinamine
• BCP22009
• AM85346
• A833191
• 1-N-cyclopentyl piperazine-4-amine
• DTXSID90210297
• AKOS006345018
• 1-Piperazinamine, 4-cyclopentyl-
• FT-0607328
• QA596YZ6G3
• AC-28090
• MFCD00190598
• CS-W017718

• MDL： MFCD00190598
• Inchi： 1S/C9H19N3/c10-12-7-5-11(6-8-12)9-3-1-2-4-9/h9H,1-8,10H2
• InChI Key： QYHRIASMJNLWHJ-UHFFFAOYSA-N
• SMILES： N1(CCN(CC1)N)C1CCCC1

Computed Properties

• Exact Mass: 169.15800
• Monoisotopic Mass: 169.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 32.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.067
• Melting Point: 45 ºC
• Boiling Point: 92 ºC
• Flash Point: 113.2 °C
• Refractive Index: 1.546
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 32.50000
• LogP: 0.99640

4-Cyclopentylpiperazin-1-amine Security Information

• Hazardous Material transportation number：UN 2291 6.1/PG 3
• WGK Germany：3
• Safety Instruction： S53; S45; S60; S61
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R61; R20/22; R33; R50/53; R62
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 4-Cyclopentylpiperazin-1-amine

Introduction to 4-Cyclopentylpiperazin-1-amine (CAS No. 61379-64-4)

4-Cyclopentylpiperazin-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 61379-64-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative features a piperazine ring substituted with a cyclopentyl group at the 4-position, making it a versatile scaffold for the development of various bioactive molecules. The structural motif of 4-cyclopentylpiperazine-1-amine has garnered considerable attention due to its potential applications in drug discovery, particularly in the modulation of neurotransmitter systems and as a precursor for more complex pharmacophores.

The chemical structure of this compound contributes to its unique physicochemical properties, including solubility, stability, and metabolic pathways. These attributes are critical factors when evaluating its suitability for further derivatization and therapeutic applications. In recent years, advancements in computational chemistry and high-throughput screening have facilitated a deeper understanding of how modifications to the 4-cyclopentylpiperazine-1-amine core can enhance biological activity and selectivity.

One of the most compelling aspects of 4-cyclopentylpiperazin-1-amine is its role as a key intermediate in synthesizing molecules that interact with central nervous system (CNS) receptors. The piperazine moiety is particularly relevant in this context, as it is a common pharmacophore found in drugs targeting serotonin, dopamine, and norepinephrine receptors. For instance, derivatives of 4-cyclopentylpiperazin-1-amine have been explored for their potential in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. The cyclopentyl group further influences the compound's pharmacokinetic profile, potentially enhancing blood-brain barrier penetration and prolonging bioavailability.

Recent research has highlighted the utility of 4-cyclopentylpiperazin-1-amine in the development of novel antipsychotic agents. Studies indicate that structural analogs of this compound can exhibit potent antagonism at dopamine D2 receptors while maintaining a favorable side effect profile. This balance is crucial for therapeutic efficacy and patient compliance. Moreover, the synthesis of enantiomerically pure forms of 4-cyclopentylpiperazin-1-amine has opened new avenues for developing stereoselective drugs, where the spatial arrangement of atoms significantly impacts biological activity.

The pharmaceutical industry has also leveraged 4-cyclopentylpiperazin-1-amine as a building block for more complex molecules with targeted therapeutic actions. For example, researchers have incorporated this scaffold into kinase inhibitors and anti-inflammatory agents, demonstrating its broad applicability across different disease areas. The growing body of literature underscores the importance of 4-cyclopentylpiperazin-1-amine as a versatile intermediate in medicinal chemistry.

In terms of synthetic methodologies, the preparation of 4-cyclopentylpiperazin-1-amine typically involves multi-step organic reactions starting from readily available precursors. Advances in synthetic techniques have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are essential for supporting preclinical and clinical trials that rely on high-quality starting materials.

The safety profile of 4-cyclopentylpiperazin-1-amine is another critical consideration in its application to drug development. While preliminary studies suggest that it exhibits moderate toxicity at high doses, its low systemic exposure under therapeutic conditions mitigates concerns about adverse effects. However, further toxicological assessments are necessary to fully characterize its safety profile before human use.

Future directions in research on 4-cyclopentylpiperazin-1-amine may include exploring its potential in combination therapies and investigating novel derivatives with enhanced properties. The integration of machine learning and artificial intelligence into drug discovery pipelines could accelerate the identification of promising candidates derived from this scaffold. Such innovations promise to bring new treatments to patients suffering from various neurological and psychiatric disorders.

In conclusion,4-Cyclopentyl-piperazin - 1 - amine (CAS No . 61379 - 64 - 4) represents a valuable asset in pharmaceutical research due to its structural versatility and biological relevance. Its role as an intermediate in synthesizing CNS-active compounds underscores its importance in modern drug development efforts. As scientific understanding evolves and new technologies emerge, 4 - cyclop ent ylp iper azin - 1 - am ine will likely continue to play a pivotal role in advancing therapeutic strategies across multiple disease domains . p >